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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B610722 Get Quote

Technical Support Center: SBC-115076
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of SBC-115076, a

potent inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK9).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving SBC-115076?

A1: The recommended solvent for SBC-115076 is high-purity, anhydrous dimethyl sulfoxide

(DMSO). It is sparingly soluble in aqueous buffers.[1] For maximum solubility in aqueous

solutions, it is advised to first dissolve the compound in DMSO and then dilute it with the

aqueous buffer of choice.[1] The compound is reported to be insoluble in water and ethanol.[2]

Q2: What is the solubility of SBC-115076 in DMSO?

A2: The reported solubility of SBC-115076 in DMSO varies slightly between suppliers, but it is

generally high. For a summary of reported solubility data, please refer to Table 1.

Q3: My SBC-115076 is not fully dissolving in DMSO. What should I do?

A3: If you are experiencing difficulty dissolving SBC-115076 in DMSO, you can try warming the

solution in a 50°C water bath and using ultrasonication to aid dissolution.[2] It is also crucial to

use fresh, anhydrous DMSO, as absorbed moisture can reduce the solubility of the compound.

[2]
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Q4: Can I store SBC-115076 in a DMSO stock solution?

A4: Yes, you can prepare a stock solution of SBC-115076 in DMSO and store it at -20°C for up

to one month or at -80°C for up to one year.[2] To avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller volumes.

Q5: How can I prepare an aqueous working solution from my DMSO stock for in vitro

experiments?

A5: To prepare an aqueous working solution, you should first dissolve SBC-115076 in DMSO to

create a concentrated stock solution. This stock solution can then be diluted with your aqueous

buffer of choice (e.g., PBS, cell culture medium). A 1:1 solution of DMSO:PBS (pH 7.2) has

been shown to achieve a solubility of approximately 0.5 mg/mL.[1][2] It is not recommended to

store the aqueous solution for more than one day.[1]

Troubleshooting Guide
This guide addresses common issues that researchers may encounter when working with

SBC-115076.

Issue 1: Precipitation in Cell Culture Media
Problem: Upon adding the SBC-115076 DMSO stock solution to my cell culture medium, a

precipitate forms.

Possible Causes and Solutions:

Final DMSO Concentration is Too Low: While it is important to keep the final DMSO

concentration low to avoid cellular toxicity, a certain amount is necessary to maintain the

solubility of SBC-115076 in the aqueous environment of the cell culture medium.

Solution: Determine the maximum DMSO concentration your cells can tolerate without

affecting viability or experimental outcomes. Prepare a more dilute DMSO stock solution of

SBC-115076 so that a larger volume can be added to the culture medium, thereby

increasing the final DMSO concentration while keeping the compound concentration at the

desired level.
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High Concentration of SBC-115076: The concentration of SBC-115076 in the final working

solution may exceed its solubility limit in the aqueous medium.

Solution: Perform a dose-response experiment to determine the optimal concentration of

SBC-115076 for your assay. It may be possible to achieve the desired biological effect at a

lower concentration where precipitation does not occur.

Rapid Dilution: Adding the DMSO stock directly and quickly to the aqueous medium can

cause the compound to crash out of solution.

Solution: Add the DMSO stock solution dropwise to the culture medium while gently

vortexing or swirling to ensure rapid and even dispersion.

Data Presentation
Table 1: Solubility of SBC-115076 in Various Solvents

Solvent Reported Solubility Source(s)

DMSO ≥52.8 mg/mL [3]

DMSO
50 mg/mL (with warming and

ultrasonication)
[2]

DMSO 33 mg/mL [2]

DMSO 32 mg/mL [1]

DMSO 10 mM [4]

DMSO 5 mg/mL [2]

Dimethylformamide (DMF) 2 mg/mL [2]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1][2]

Water Insoluble [2]

Ethanol Insoluble [2]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM SBC-115076 Stock
Solution in DMSO
Materials:

SBC-115076 (Molecular Weight: 527.61 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath (optional)

Ultrasonicator (optional)

Methodology:

Calculate the mass of SBC-115076 required. For 1 mL of a 10 mM stock solution, you will

need 5.28 mg of SBC-115076.

Weigh the calculated amount of SBC-115076 powder and place it in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution until the compound is completely dissolved.

If necessary, warm the solution in a 50°C water bath and/or sonicate for short intervals to aid

dissolution.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation
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Note: Several formulations for in vivo studies have been reported. The choice of formulation will

depend on the specific experimental requirements.

Example Formulation 1: Corn Oil-Based Suspension

Materials:

SBC-115076 DMSO stock solution (e.g., 25 mg/mL)

Corn oil

Sterile tubes

Methodology:

Prepare a clear DMSO stock solution of SBC-115076 (e.g., 25 mg/mL).

For a 1 mL final working solution, add 50 µL of the 25 mg/mL DMSO stock to 950 µL of corn

oil.

Mix the solution thoroughly until a uniform suspension is achieved.

This formulation should be used immediately after preparation.

Example Formulation 2: PEG300/Tween80-Based Solution

Materials:

SBC-115076 DMSO stock solution (e.g., 50 mg/mL)

PEG300

Tween80

ddH₂O

Sterile tubes

Methodology:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b610722?utm_src=pdf-body
https://www.benchchem.com/product/b610722?utm_src=pdf-body
https://www.benchchem.com/product/b610722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a clear DMSO stock solution of SBC-115076 (e.g., 50 mg/mL).

For a 1 mL final working solution, add 50 µL of the 50 mg/mL DMSO stock to 400 µL of

PEG300. Mix until the solution is clear.

Add 50 µL of Tween80 to the mixture and mix until clear.

Add 500 µL of ddH₂O to bring the final volume to 1 mL.

This formulation should be used immediately after preparation.[2]
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Caption: Mechanism of action of SBC-115076 as a PCSK9 inhibitor.
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Caption: Troubleshooting workflow for SBC-115076 precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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